Cas no 832089-55-1 (Benzenepropanoic acid, beta-cyano-alpha-methyl-, methyl ester)

• Product Name: Benzenepropanoic acid, beta-cyano-alpha-methyl-, methyl ester
• CAS No: 832089-55-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 676696
• Update Time: 2023-08-03

Benzenepropanoic acid, beta-cyano-alpha-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-cyano-a-methyl-, methyl ester
• RIJZXIIVVCMRTE-UHFFFAOYSA-N
• Benzenepropanoic acid, beta-cyano-alpha-methyl-, methyl ester
• 3-cyano-2-methyl-3-phenyl-propionic acid methyl ester

• Inchi： 1S/C12H13NO2/c1-9(12(14)15-2)11(8-13)10-6-4-3-5-7-10/h3-7,9,11H,1-2H3
• InChI Key： RIJZXIIVVCMRTE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C(C#N)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 50.1